Cas no 868735-43-7 (N-Boc-4-bromo-3-fluoroaniline)

• Product Name: N-Boc-4-bromo-3-fluoroaniline
• CAS No: 868735-43-7
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• MDL: MFCD11976284
• CID: 2092786
• PubChem ID: 59852943
• Update Time: 2024-10-26

N-Boc-4-bromo-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-3-fluorophenyl)carbamate
• tert-butyl N-(4-bromo-3-fluorophenyl)carbamate
• (4-Bromo-3-fluoro-phenyl)-carbamic acid tert-butyl ester
• 1,1-Dimethylethyl N-(4-bromo-3-fluorophenyl)carbamate (ACI)
• Carbamic acid, (4-bromo-3-fluorophenyl)-, 1,1-dimethylethyl ester (9CI)
• AS-43380
• FQLYUJLJZFATNI-UHFFFAOYSA-N
• 4-Bromo-N-Boc-3-fluoroaniline
• SY387877
• tert-butyl 4-bromo-3-fluorophenylcarbamate
• DB-257738
• SCHEMBL1137026
• SB39198
• AKOS014773272
• tert-Butyl(4-bromo-3-fluorophenyl)carbamate
• CS-0181207
• (4-Bromo-3-fluoro-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• MFCD11976284
• EN300-129550
• tert-Butyl N-(4-bromo-3-fluoro-phenyl)carbamate
• N-Boc-4-bromo-3-fluoroaniline
• 868735-43-7

• MDL： MFCD11976284
• Inchi： 1S/C11H13BrFNO2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： FQLYUJLJZFATNI-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(F)C(Br)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 289.01137g/mol
• Monoisotopic Mass: 289.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 68-70℃

N-Boc-4-bromo-3-fluoroaniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters